Cas no 2229108-25-0 (methyl 4-amino-3-(5-nitropyridin-2-yl)butanoate)

• Product Name: methyl 4-amino-3-(5-nitropyridin-2-yl)butanoate
• CAS No: 2229108-25-0
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• CID: 6015764
• PubChem ID: 165673932
• Update Time: 2025-07-19

methyl 4-amino-3-(5-nitropyridin-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(5-nitropyridin-2-yl)butanoate
• 2229108-25-0
• EN300-1784066

• Inchi： 1S/C10H13N3O4/c1-17-10(14)4-7(5-11)9-3-2-8(6-12-9)13(15)16/h2-3,6-7H,4-5,11H2,1H3
• InChI Key： ULUZBLYZFDYQBZ-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C1C=CC(=CN=1)[N+](=O)[O-])CN)=O

Computed Properties

• Exact Mass: 239.09060590g/mol
• Monoisotopic Mass: 239.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 111Ų

Additional information on methyl 4-amino-3-(5-nitropyridin-2-yl)butanoate

Methyl 4-amino-3-(5-nitropyridin-2-yl)butanoate (CAS No. 2229108-25-0): A Comprehensive Overview

Methyl 4-amino-3-(5-nitropyridin-2-yl)butanoate, identified by its CAS number 2229108-25-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of methyl 4-amino-3-(5-nitropyridin-2-yl)butanoate consists of a butanoate ester moiety linked to an amino group and a 5-nitropyridine ring. This unique arrangement of functional groups contributes to its potential pharmacological properties. The presence of the amino group and the nitropyridine moiety suggests that this compound may interact with various biological targets, including enzymes and receptors, which are crucial for modulating cellular processes.

In recent years, there has been a growing interest in the development of novel compounds that can modulate inflammatory pathways and immune responses. Methyl 4-amino-3-(5-nitropyridin-2-yl)butanoate has shown potential in preclinical studies as an inhibitor of certain inflammatory cytokines. Its ability to interact with specific enzymes involved in the inflammatory cascade makes it a promising candidate for the development of anti-inflammatory agents.

One of the key areas where this compound has shown promise is in the treatment of chronic inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders, cardiovascular diseases, and metabolic syndromes. By targeting key inflammatory pathways, methyl 4-amino-3-(5-nitropyridin-2-yl)butanoate may help mitigate the symptoms associated with these conditions. Recent studies have demonstrated its efficacy in reducing inflammation in animal models, suggesting that it could be a valuable addition to therapeutic strategies.

The synthesis of methyl 4-amino-3-(5-nitropyridin-2-yl)butanoate involves multi-step organic reactions that require precise control over reaction conditions. The nitropyridine ring is particularly sensitive to reaction conditions, and its introduction into the molecular framework necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to produce this compound with increasing efficiency, making it more accessible for further biological evaluation.

Beyond its potential anti-inflammatory applications, methyl 4-amino-3-(5-nitropyridin-2-yl)butanoate has also been explored for its potential role in neurodegenerative diseases. The nitropyridine moiety has been shown to interact with neurotransmitter systems, suggesting that this compound may have neuroprotective effects. Preliminary studies have indicated that it can modulate the activity of certain enzymes involved in neurotransmitter metabolism, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of methyl 4-amino-3-(5-nitropyridin-2-yl)butanoate are also an important consideration for its potential therapeutic use. Studies have shown that this compound exhibits moderate solubility in water and lipids, which suggests that it may have good bioavailability when administered orally or intravenously. Additionally, its metabolic stability appears to be favorable, with preliminary data indicating that it is not rapidly degraded by major metabolic pathways.

In conclusion, methyl 4-amino-3-(5-nitropyridin-2-yl)butanoate (CAS No. 2229108-25-0) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique molecular structure and demonstrated biological activities make it a valuable candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutic strategies.